Cas no 2171183-85-8 (methyl (3S)-1-(chlorosulfonyl)piperidine-3-carboxylate)

• Product Name: methyl (3S)-1-(chlorosulfonyl)piperidine-3-carboxylate
• CAS No: 2171183-85-8
• MF: C₇H₁₂ClNO₄S
• MW: 241.69248008728
• CID: 6607223
• PubChem ID: 98542704
• Update Time: 2025-10-28

methyl (3S)-1-(chlorosulfonyl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-1-(chlorosulfonyl)piperidine-3-carboxylate
• EN300-1612361
• 2171183-85-8

• Inchi： 1S/C7H12ClNO4S/c1-13-7(10)6-3-2-4-9(5-6)14(8,11)12/h6H,2-5H2,1H3/t6-/m0/s1
• InChI Key： QEJPSWQMFANDAL-LURJTMIESA-N
• SMILES： ClS(N1CCC[C@H](C(=O)OC)C1)(=O)=O

Computed Properties

• Exact Mass: 241.0175567g/mol
• Monoisotopic Mass: 241.0175567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 72.1Ų

Additional information on methyl (3S)-1-(chlorosulfonyl)piperidine-3-carboxylate

Methyl (3S)-1-(chlorosulfonyl)piperidine-3-carboxylate: A Comprehensive Overview

Methyl (3S)-1-(chlorosulfonyl)piperidine-3-carboxylate, identified by the CAS number 2171183-85-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied due to their diverse biological activities and potential applications in drug design. The methyl (3S) configuration indicates a specific stereochemistry at the third carbon of the piperidine ring, which is crucial for its biological activity. The chlorosulfonyl group attached to the nitrogen atom introduces additional functionality, enhancing its reactivity and potential utility in various chemical reactions.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and other bioactive molecules. Methyl (3S)-1-(chlorosulfonyl)piperidine-3-carboxylate has been explored for its ability to modulate enzyme activity, making it a promising candidate for therapeutic interventions. The carboxylate group in the molecule plays a key role in hydrogen bonding and molecular recognition, which are essential for its interaction with biological targets.

The synthesis of methyl (3S)-1-(chlorosulfonyl)piperidine-3-carboxylate involves a multi-step process that includes chlorosulfonation and stereo-specific synthesis. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's reliability for further studies. The stereochemistry of the molecule is particularly important, as it can significantly influence its pharmacokinetic properties and efficacy.

Emerging research has focused on the application of this compound in drug delivery systems. Its unique structure allows for controlled release mechanisms, enhancing the bioavailability of therapeutic agents. Additionally, methyl (3S)-1-(chlorosulfonyl)piperidine-3-carboxylate has shown potential as a precursor for more complex molecules, enabling the construction of libraries for high-throughput screening.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of methyl (3S)-1-(chlorosulfonyl)piperidine-3-carboxylate. These findings are critical for ensuring its safe use in industrial and pharmaceutical settings. The compound's stability under various conditions has also been evaluated, providing insights into its storage and handling requirements.

Looking ahead, methyl (3S)-1-(chlorosulfonyl)piperidine-3-carboxylate is expected to play a pivotal role in advancing drug discovery efforts. Its versatile structure and unique functional groups make it an invaluable tool for chemists and pharmacologists alike. As research continues to uncover new applications and mechanisms of action, this compound will undoubtedly contribute to breakthroughs in medical science.